Cas no 716364-40-8 (N-(Pyrrolidin-2-ylidene)aminosulfonamide)

• Product Name: N-(Pyrrolidin-2-ylidene)aminosulfonamide
• CAS No: 716364-40-8
• MF: C₄H₉N₃O₂S
• MW: 163.198158979416
• MDL: MFCD06326435
• CID: 976628
• PubChem ID: 2321578
• Update Time: 2025-11-02

N-(Pyrrolidin-2-ylidene)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• N-(pyrrolidin-2-ylidene)aminosulfonamide
• N-(Pyrrolidin-2-ylidene)aminosulfonamide

• MDL： MFCD06326435
• Inchi： 1S/C4H9N3O2S/c5-10(8,9)7-4-2-1-3-6-4/h1-3H2,(H,6,7)(H2,5,8,9)
• InChI Key： ADLAFEOYOZJSCN-UHFFFAOYSA-N
• SMILES： S(N)(NC1CCCN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on N-(Pyrrolidin-2-ylidene)aminosulfonamide

N-(Pyrrolidin-2-ylidene)aminosulfonamide (CAS 716364-40-8): A Comprehensive Overview

N-(Pyrrolidin-2-ylidene)aminosulfonamide (CAS 716364-40-8) is a specialized sulfonamide derivative with a unique pyrrolidine-based structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The molecular structure combines a sulfonamide group with a pyrrolidine ring, creating interesting chemical properties that researchers are actively exploring.

One of the most frequently searched questions about this compound relates to its synthetic pathways. The synthesis of N-(Pyrrolidin-2-ylidene)aminosulfonamide typically involves the reaction of pyrrolidine-2-imine with sulfonyl chloride derivatives, followed by careful purification processes. Researchers are particularly interested in optimizing these synthetic methods to improve yield and purity, as evidenced by numerous queries in scientific databases and AI-powered research tools.

The physicochemical properties of 716364-40-8 make it an interesting subject for study. With its moderate solubility in polar organic solvents and specific hydrogen bonding capabilities, this compound demonstrates unique behavior in various chemical environments. These characteristics are particularly relevant to current research trends in molecular recognition and drug design, topics that consistently rank high in academic search queries.

In the context of medicinal chemistry, N-(Pyrrolidin-2-ylidene)aminosulfonamide has shown promise as a potential pharmacophore in drug discovery. Recent literature searches reveal growing interest in its possible biological activities, particularly in relation to enzyme inhibition and receptor binding. While not yet approved for therapeutic use, its structural features align well with current drug development strategies targeting various disease pathways.

The compound's stability profile is another area of frequent inquiry. 716364-40-8 demonstrates reasonable stability under standard laboratory conditions, though proper storage in anhydrous environments at controlled temperatures is recommended. This stability makes it suitable for various research applications, contributing to its popularity in chemical databases and research publications.

From a market perspective, the demand for N-(Pyrrolidin-2-ylidene)aminosulfonamide has been steadily increasing, particularly from pharmaceutical research institutions and contract research organizations. Search trend analysis shows growing commercial interest in this compound, with queries often focusing on supplier availability, pricing trends, and custom synthesis options.

In material science applications, researchers are investigating the potential of 716364-40-8 as a building block for more complex molecular architectures. Its dual functionality (the sulfonamide group and pyrrolidine moiety) makes it particularly valuable for creating novel polymeric materials and coordination complexes, topics that frequently appear in recent scientific literature searches.

The analytical characterization of N-(Pyrrolidin-2-ylidene)aminosulfonamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are commonly searched in relation to this compound, reflecting the scientific community's need for reliable structural verification methods for novel chemical entities.

Looking ahead, the future research directions for 716364-40-8 appear promising. Current search trends indicate growing interest in exploring its potential in catalysis, supramolecular chemistry, and as a ligand in metal complexes. These applications align well with broader scientific trends toward sustainable chemistry and green synthesis methods.

For researchers working with N-(Pyrrolidin-2-ylidene)aminosulfonamide, proper safety protocols should always be followed, despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment and proper ventilation systems are recommended, as with all chemical substances.

The intellectual property landscape surrounding 716364-40-8 is another area of frequent search queries. While the compound itself is not patented, various derivatives and specific applications may be protected, highlighting the importance of thorough patent searches before developing commercial applications.

In conclusion, N-(Pyrrolidin-2-ylidene)aminosulfonamide (CAS 716364-40-8) represents an interesting and versatile compound with growing importance in multiple scientific disciplines. Its unique structural features, combined with its potential applications in drug discovery and material science, ensure that it will remain a subject of active research and frequent search queries in scientific databases for years to come.